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Compound of Interest

5-Amino-8-hydroxyquinoline
dihydrochloride

Cat. No.: B1284213

Compound Name:

Essential Safety and Handling Guide for 5-
Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Amino-8-hydroxyquinoline dihydrochloride (CAS No. 21302-43-2). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Amino-8-hydroxyquinoline dihydrochloride is classified as a substance that causes skin
and serious eye irritation.[1][2] Therefore, a comprehensive personal protective equipment
strategy is the primary defense against accidental exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Equipment Specification Purpose

Provides a barrier against skin

Hand Protection Nitrile or Neoprene Gloves

contact.[3]

Protects eyes from accidental
Eye Protection Chemical Splash Goggles splashes of solutions or

airborne powder.[3]

] ] For handling the solid,
) ) N95 (or higher) Particulate
Respiratory Protection ) powdered form to prevent
Respirator ) ]
inhalation.[3]

Protects skin and personal

Body Protection Laboratory Coat ) o
clothing from contamination.[3]
To be worn over chemical

Face Protection Face Shield splash goggles when there is a

high risk of splashes.[3][4]

Operational Plan: Step-by-Step Handling
Procedures

All work with 5-Amino-8-hydroxyquinoline dihydrochloride should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

e Preparation:
o Before entering the designated handling area, don all required PPE as outlined in Table 1.
o Ensure an eyewash station and safety shower are readily accessible.[5]
o Prepare your work surface by covering it with an absorbent, disposable material.
e Weighing and Solution Preparation:
o Handle the solid powder carefully to minimize dust generation.

o When preparing solutions, slowly add the solid to the solvent to prevent splashing.
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o Experimental Procedures:
o Maintain a safe distance from any reactions and use appropriate shielding.
o Avoid direct contact with the substance at all times.
o Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2]

o Decontaminate all glassware and surfaces that have come into contact with the chemical
using an appropriate solvent, followed by a thorough washing.

Emergency Procedures

o Eye Contact: Immediately rinse cautiously with water for several minutes.[2][5] Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention if
irritation persists.[2]

o Skin Contact: Take off contaminated clothing immediately.[2] Wash the affected area with
plenty of soap and water.[2] If skin irritation occurs, seek medical advice.[2]

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] Seek
medical attention if you feel unwell.[2]

¢ Ingestion: Rinse mouth with water and seek immediate medical attention.[5]

Disposal Plan

All waste materials contaminated with 5-Amino-8-hydroxyquinoline dihydrochloride must be
treated as hazardous waste.

o Waste Collection:

o Collect all solid waste, including contaminated gloves, weigh boats, and absorbent paper,
in a designated, clearly labeled hazardous waste container.
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o Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.

o Waste Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Keep containers tightly closed.
» Waste Disposal:
o Dispose of all hazardous waste in accordance with local, state, and federal regulations.

o Contact your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Chemical and Physical Properties

Property Value
Molecular Formula CoHsN20 - 2HCI
Molecular Weight 233.09 g/mol [1]
Orange to Amber to Dark red powder to
Appearance
crystal[6]
Melting Point 279 °C (decomposes)

Workflow for Safe Handling and Disposal
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Workflow for Handling 5-Amino-8-hydroxyquinoline dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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